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Compound of Interest

Compound Name: 2-Methylbutyrylglycine-d9

Cat. No.: B588338

For researchers, scientists, and drug development professionals, the safe and efficient
handling of specialized compounds is paramount. This guide provides immediate, essential
safety and logistical information for 2-Methylbutyrylglycine-d9, including detailed operational
and disposal plans to ensure laboratory safety and procedural clarity.

Compound Identification and Properties

2-Methylbutyrylglycine-d9 is a deuterated form of 2-Methylbutyrylglycine, a metabolite of the
amino acid L-isoleucine. The deuterium labeling makes it a valuable tool as an internal
standard for quantitative analysis. While the isotopic label does not alter the chemical reactivity,
the safety precautions are dictated by the properties of the parent molecule.

Table 1: Physical and Chemical Properties of 2-Methylbutyrylglycine-d9

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b588338?utm_src=pdf-interest
https://www.benchchem.com/product/b588338?utm_src=pdf-body
https://www.benchchem.com/product/b588338?utm_src=pdf-body
https://www.benchchem.com/product/b588338?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Property Value Source

N-(2-Methyl-1-oxobutyl-

Chemical Name Pharmaffiliates[1]
d9)glycine

CAS Number 1219798-77-2 Pharmaffiliates[1]
Molecular Formula C7HaD9NO3 Pharmaffiliates[1]
Molecular Weight 168.24 g/mol Pharmaffiliates[1]
Physical State Solid Cayman Chemical[2]
Appearance White to off-white solid N/A

Melting Point 116 - 119 °C (241 - 246 °F) N/A

Soluble in DMSO and Ethanol. _
Cayman Chemical[2],

Solubility Predicted water solubility is 9
FooDBJ3]
g/L.
Storage Store at 2-8°C in a refrigerator.  Pharmaffiliates[1]

Hazard Identification and Personal Protective
Equipment (PPE)

While not classified as a hazardous substance, good laboratory practice dictates that 2-
Methylbutyrylglycine-d9 should be handled with care to minimize exposure. The primary
hazards are potential skin, eye, and respiratory irritation upon direct contact or inhalation of
dust.

Table 2: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Safety glasses with side-
Protects eyes from dust

Eye Protection shields or chemical safety )
particles.
goggles.
Hand Protection Nitrile rubber gloves. Prevents skin contact.
] Protects skin and clothing from
Body Protection Laboratory coat.

contamination.

Not required under normal
conditions with adequate
) ) ventilation. Use a NIOSH- Minimizes inhalation of dust
Respiratory Protection ) ) ] )
approved respirator if dust is particles.
generated and engineering

controls are not sufficient.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the safe handling of 2-Methylbutyrylglycine-d9 from receipt to
experimental use.

Pre-Handling Preparations

o Review Safety Data Sheet (SDS): Before working with the compound, thoroughly read and
understand the SDS.

e Ensure Availability of PPE: Confirm that all necessary PPE is available and in good
condition.[4]

o Prepare Work Area: Work should be conducted in a well-ventilated laboratory, preferably
within a chemical fume hood, especially when handling the solid to prevent dust dispersion.

[5]

o Assemble Equipment: Have all necessary spatulas, weighing paper, and containers ready to
minimize handling time.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b588338?utm_src=pdf-body
https://researchsafety.uky.edu/chemical-safety/chemical-hygiene-plan/standard-operating-procedures
https://zaeralab.ucr.edu/sites/default/files/2019-10/4_sop_chemicals_s_to_z_2016-05.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Handling the Compound

» Don Appropriate PPE: Put on a lab coat, safety glasses, and nitrile gloves.
e Weighing the Compound:

o Perform all weighing operations within a chemical fume hood or a balance enclosure to
contain any dust.

o Use a clean spatula to transfer the solid from its storage container to a tared weighing
vessel.

o Avoid creating dust by handling the solid gently.
o Dissolving the Compound:
o If preparing a solution, add the solvent to the weighed solid in a suitable container.

o Cap the container securely before mixing.

Post-Handling Procedures

o Clean Work Area: Decontaminate the work surface with an appropriate cleaning agent.

o Dispose of Contaminated Materials: Place any contaminated weighing paper, pipette tips,
and gloves in a designated waste container.

e Store Compound: Tightly seal the container of 2-Methylbutyrylglycine-d9 and return it to
the refrigerator for storage at 2-8°C.[1]

o Personal Hygiene: Wash hands thoroughly with soap and water after handling the
compound.[6]

Disposal Plan

As 2-Methylbutyrylglycine-d9 is not classified as hazardous waste, disposal should follow
institutional and local guidelines for non-hazardous chemical waste.
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Solid Waste

e Unused Compound: Collect any unused or waste solid in a clearly labeled, sealed container.

» Contaminated Materials: Disposable items such as gloves, weighing paper, and paper towels
that are contaminated with the compound should be collected in a designated solid waste
container.[7]

» Disposal Route: This container should be disposed of through the institution's chemical
waste program for non-hazardous solids. Do not dispose of in the regular trash unless
explicitly permitted by your institution's environmental health and safety (EHS) office.[7]

Liquid Waste

e Solutions: Aqueous solutions of 2-Methylbutyrylglycine-d9 may be permissible for drain
disposal depending on the concentration and local regulations. Consult your institution's EHS
guidelines.

» Solvent Solutions: Solutions in organic solvents should be collected in a designated, labeled
waste solvent container for proper disposal through the chemical waste program.

Empty Containers

» Decontamination: The original container should be triple-rinsed with a suitable solvent (e.g.,
ethanol or water).[8]

» Rinsate Collection: The rinsate should be collected and disposed of as chemical waste.[8]

» Container Disposal: Once decontaminated, deface the label and dispose of the empty
container in the regular trash or recycling, in accordance with institutional policy.[7]

Experimental Workflow Diagram

The following diagram illustrates the key steps for the safe handling of 2-
Methylbutyrylglycine-d9.
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Caption: Workflow for Safe Handling of 2-Methylbutyrylglycine-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistics for Handling 2-
Methylbutyrylglycine-d9]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b588338#personal-protective-equipment-for-handling-
2-methylbutyrylglycine-d9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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